Cas no 7150-62-1 (ethyl 2-(methylcarbamoyl)aminoacetate)

Ethyl 2-(methylcarbamoyl)aminoacetate is a versatile carbamate ester compound with applications in organic synthesis and pharmaceutical intermediates. Its structure features both ester and urea functional groups, enabling reactivity in amidation and condensation reactions. The compound is valued for its stability under standard conditions and its role as a building block in the preparation of more complex molecules, such as peptidomimetics or bioactive agents. The ethyl ester group enhances solubility in organic solvents, facilitating downstream modifications. Its methylcarbamoyl moiety contributes to its utility in designing compounds with targeted biological activity. Proper handling requires standard laboratory precautions due to potential sensitivity to moisture and strong acids/bases.

ethyl 2-(methylcarbamoyl)aminoacetate structure

7150-62-1 structure

Product Name:ethyl 2-(methylcarbamoyl)aminoacetate

CAS No:7150-62-1

MF:C₆H₁₂N₂O₃

MW:160.171081542969

MDL:MFCD12169686

CID:576713

PubChem ID:251728

Update Time:2025-05-27

ethyl 2-(methylcarbamoyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

- Glycine,N-[(methylamino)carbonyl]-, ethyl ester
- ethyl 2-(methylcarbamoylamino)acetate
- 1-acetyl-3-methyl-imidazolidin-2-one
- 2-Imidazolidinone, 1-acetyl-3-methyl-
- CTK2E7550
- N-Methyl-N'-< aethoxycarbonylmethyl> -harnstoff
- N-Methyl-N'-acetylimidazolidon
- N'-Methyl-N-aethoxycarbonylmethyl-harnstoff
- SureCN8271343
- ethyl 2-(methylcarbamoyl)aminoacetate
- Acetic acid, (3-methylureido)-, ethyl ester
- NSC-72448
- NSC-133281
- DTXSID00991949
- SCHEMBL8144854
- 7150-62-1
- Ethyl N-[hydroxy(methylimino)methyl]glycinate
- NSC133281
- NSC72448
- AKOS008961352
- MDL： MFCD12169686
- Inchi： 1S/C6H12N2O3/c1-3-11-5(9)4-8-6(10)7-2/h3-4H2,1-2H3,(H2,7,8,10)
- InChI Key： DINZGLVSODXPKH-UHFFFAOYSA-N
- SMILES： O(CC)C(CNC(NC)=O)=O

Computed Properties

Exact Mass: 160.08486
Monoisotopic Mass: 160.08479225g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 67.4Å²

Experimental Properties

PSA: 67.43
LogP: 0.26030

ethyl 2-(methylcarbamoyl)aminoacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-342701-1.0g	ethyl 2-[(methylcarbamoyl)amino]acetate	7150-62-1	1.0g	$739.0	2023-02-22
Enamine	EN300-342701-2.5g	ethyl 2-[(methylcarbamoyl)amino]acetate	7150-62-1	2.5g	$1531.0	2023-09-03
Enamine	EN300-342701-5.0g	ethyl 2-[(methylcarbamoyl)amino]acetate	7150-62-1	5.0g	$1939.0	2023-02-22
Enamine	EN300-342701-10.0g	ethyl 2-[(methylcarbamoyl)amino]acetate	7150-62-1	10.0g	$2438.0	2023-02-22
Enamine	EN300-342701-1g	ethyl 2-[(methylcarbamoyl)amino]acetate	7150-62-1	1g	$739.0	2023-09-03
Enamine	EN300-342701-5g	ethyl 2-[(methylcarbamoyl)amino]acetate	7150-62-1	5g	$1939.0	2023-09-03
Enamine	EN300-342701-10g	ethyl 2-[(methylcarbamoyl)amino]acetate	7150-62-1	10g	$2438.0	2023-09-03